Cas no 2229493-53-0 (3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229493-53-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6259035
• PubChem ID: 165883953
• Update Time: 2025-11-01

3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid
• 2229493-53-0
• EN300-1993508

• Inchi： 1S/C11H14ClNO2/c1-7-4-8(6-13-9(7)12)5-11(2,3)10(14)15/h4,6H,5H2,1-3H3,(H,14,15)
• InChI Key： HZUFGIXSISCTQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2229493-53-0)

3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2229493-53-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's structure includes a 6-chloro-5-methylpyridin-3-yl moiety and a 2,2-dimethylpropanoic acid group, which contribute to its distinct chemical and biological properties.

The synthesis of 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research.

In terms of its chemical properties, 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid exhibits excellent stability under a wide range of conditions. Its solubility in various organic solvents and its ability to form stable salts make it suitable for a variety of applications, including formulation into drug delivery systems. The compound's low toxicity and favorable pharmacokinetic profile further enhance its potential as a therapeutic agent.

The biological activity of 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. Additionally, the compound has been found to modulate the activity of key enzymes involved in inflammatory responses, making it a promising candidate for the treatment of inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

Beyond its therapeutic applications, 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid has also been investigated for its use in chemical biology research. The compound's unique structure makes it an excellent tool for probing the function of specific proteins and pathways in cellular systems. By selectively modulating the activity of target proteins, researchers can gain valuable insights into the mechanisms underlying various biological processes.

In conclusion, 3-(6-chloro-5-methylpyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2229493-53-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable chemical properties, and promising biological activity make it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.